(2S)-5-Amino-2-{[(2S)-2-azaniumylpropanoyl]amino}-5-oxopentanoate

• CAS No.: 39537-23-0
• Product Name: (2S)-5-Amino-2-{[(2S)-2-azaniumylpropanoyl]amino}-5-oxopentanoate
• Molecular Formula: C8H15N3O4
• Molecular Weight: 217.22 g/mol
• IUPAC Name: (2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C8H15N3O4/c1-4(9)7(13)11-5(8(14)15)2-3-6(10)12/h4-5H,2-3,9H2,1H3,(H2,10,12)(H,11,13)(H,14,15)/t4-,5-/m0/s1
• Standard InChIKey: HJCMDXDYPOUFDY-WHFBIAKZSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)[O-])[NH3+]
• SMILES: CC(C(=O)NC(CCC(=O)N)C(=O)O)N
• Canonical SMILES: CC(C(=O)NC(CCC(=O)N)C(=O)[O-])[NH3+]
• Appearance: Solid powder
• Physical Description: White crystals or crystalline powder; Weak savoury aroma
• Description: Alanylglutamine is a nutritional supplement containing a stable, water-soluble dipeptide comprised of the amino acids L-glutamine and L-alanine, with potential protective and absorption enhancing activities. Upon oral or enteral administration, alanylglutamine works locally in the gastrointestinal (GI) tract to both protect the integrity of the intestinal mucosa and maintain intestinal barrier functions. This reduces bacterial translocation, the risk of infection, infection-induced inflammatory damage and infection-associated symptoms, such as diarrhea, dehydration, malabsorption and electrolyte imbalances. Alanylglutamine also increases absorption of other chemicals, enhances epithelial repair, and inhibits apoptosis due to cellular damage, and stimulates cellular proliferation. Altogether, this improves absorption of nutrients, decreases weight loss, reduces diarrhea, decreases the risk of GI-associated infections and improves recovery. Upon absorption, alanylglutamine may also help inhibit muscle protein catabolism.; Ala-Gln is a dipeptide formed from L-alanyl and L-glutamine residues. It has a role as a metabolite. It is a tautomer of an Ala-Gln zwitterion.; Alanyl Glutamine is under investigation in clinical trial NCT00338221 (Clinical Trial of Alanyl-Glutamine or Glycine in Children With Persistent Diarrhea or Malnutrition).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in water; Very slightly soluble (in ethanol)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ala-Gln; alanyl-glutamine; alanylglutamine; alanylglutamine, (D-Glu)-isomer; Dipeptiven; N(2)-L-alanyl-L-glutamine
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• PubChem Compound: 123935
• Last Modified: Nov 11 2021